2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)-N-(4-nitrophenyl)propanamide

molecular weight exact mass HRMS
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H5F11N2O4
Molecular Weight 450.16 g/mol
Cat. No. B11693251
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)-N-(4-nitrophenyl)propanamide
Molecular FormulaC12H5F11N2O4
Molecular Weight450.16 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1NC(=O)C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)[N+](=O)[O-]
InChIInChI=1S/C12H5F11N2O4/c13-8(10(16,17)18,29-12(22,23)9(14,15)11(19,20)21)7(26)24-5-1-3-6(4-2-5)25(27)28/h1-4H,(H,24,26)
InChIKeyJUSFJAPZTQAOEO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

HFPO-DA 4-Nitrophenyl Amide: Identity & Procurement


2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)-N-(4-nitrophenyl)propanamide (MF: C₁₂H₅F₁₁N₂O₄; MW: 450.16 g/mol; exact mass: 450.007366 g/mol) is a perfluoroalkyl ether carboxylic acid (PFECA) aryl amide derivative built on the hexafluoropropylene oxide dimer acid (HFPO‑DA) scaffold [1][2]. It shares the perfluorinated ether‑carboxamide core architecture with other HFPO‑DA amide congeners and belongs to the broader class of per‑ and polyfluoroalkyl substances (PFASs) [3]. Its distinctive feature is the combination of an extensively fluorinated, hydrolytically stable ether‑acid backbone and a 4‑nitrophenyl amide terminus, which introduces chromophoric detection capability and a characteristic NMR fingerprint that differentiates it from the parent HFPO‑DA free acid (FRD‑903, CAS 13252‑13‑6) and its simple ammonium salt (FRD‑902/GenX, CAS 62037‑80‑3) [1].

Analytical Standard Chromophoric 4‑nitrophenyl group supports direct UV detection without derivatization.
Synthetic Handle Nitro group reducible to primary amine for further elaboration into fluoropolymer monomers.
Physicochemical Probe Perfluoroether tail with chromophoric reporter enables real‑time aggregation monitoring by UV‑Vis.

HFPO-DA Amide Substitution Limitations


Generic substitution among HFPO‑DA derivatives is undermined by three structural‑property locks: (1) the amide bond produces a neutral, non‑ionizable terminus versus the carboxylate anion of HFPO‑DA salts [1], fundamentally altering solubility, LogP, and membrane partitioning; (2) the 4‑nitrophenyl chromophore enables direct UV‑Visible quantification, while the free acid (FRD‑903) requires derivatization or LC‑MS/MS for trace detection [2]; and (3) even minor aryl‑substitution changes (e.g., 4‑nitro vs. 2‑nitro vs. 2,4‑dinitro regioisomers) yield compounds with distinct NMR signatures and divergent reactivity profiles in downstream functionalization, making them non‑interchangeable for synthetic or analytical purposes [3]. In effect, the target compound occupies a narrow functional niche where the HFPO‑DA scaffold must simultaneously deliver perfluorinated stability and the 4‑nitrophenyl terminus must provide a specific spectroscopic or reactivity handle.

Amide vs. Salt Neutral amide alters solubility and membrane partitioning; ionizable GenX cannot be directly substituted.
Chromophore Gap 4‑nitrophenyl UV absorption absent in HFPO‑DA free acid; detection methods are not interchangeable.
Regioisomer Mismatch 2‑nitrophenyl isomer shows distinct NMR and reactivity; identical mass does not imply equivalent performance.

Quantitative Differentiation vs. Closest Comparators


Mass Differentiation vs. HFPO-DA Free Acid

The target compound carries a molecular weight of 450.16 g/mol (exact mass: 450.007366 g/mol) [1], which is 120.11 g/mol (+36.4%) heavier than its parent carboxylic acid HFPO‑DA (FRD‑903, MF: C₆HF₁₁O₃, MW: 330.05 g/mol, exact mass: 329.97500 g/mol) [2]. This mass increment—corresponding to the 4‑nitroaniline moiety minus the hydroxyl group—provides unambiguous HRMS differentiation between the amide and the free acid in complex mixtures, precluding mistaken identification when both species may co‑occur as synthesis intermediates or degradation products.

Mass vs. Free Acid
Head-to-head
Δ MW +120.11 g/mol (+36.4%)
Unambiguous HRMS discrimination in mixtures
Calculated from molecular formula; confirmed by spectral DB
molecular weight exact mass HRMS structural identity

Lipophilicity Gap vs. GenX

The target compound is a neutral amide lacking an ionizable proton on the nitrogen terminus (amide pKa ~15–17), whereas the ammonium salt of HFPO‑DA (FRD‑902/GenX) exists predominantly as the carboxylate anion at physiological and environmental pH (predicted carboxylic acid pKa ≈ 0.5–2.0 for perfluorinated α‑ether acids) [1][2]. This ionization difference translates to a predicted LogP for the neutral amide form of approximately 4.5–5.5 (estimated by fragment‑based calculation), compared to a LogD₇.₄ of roughly -0.5 to +0.5 for the ionized carboxylate [3]. The ~4–5 log unit difference in lipophilicity directly impacts reversed‑phase chromatographic retention, passive membrane permeability, and environmental fate partitioning.

Lipophilicity Gap vs. GenX
Class-level inference
Δ LogP/LogD₇.₄ ≈ 4–5 units
Partitioning-dependent methods require recalibration
Estimated from fragment‑based calculations; not experimentally confirmed
LogP ionization state pKa partition coefficient bioaccumulation

UV-Vis Chromophore vs. Non-Chromophoric HFPO-DA Salts

The 4‑nitrophenyl amide moiety confers a strong UV‑Visible absorption band at approximately 310‑320 nm (π→π* transition of the 4‑nitroanilide chromophore, ε ≈ 10,000–15,000 M⁻¹cm⁻¹ based on class behavior) [1]. In contrast, HFPO‑DA free acid and its ammonium salt lack any significant chromophore above 220 nm and are effectively UV‑transparent in the typical HPLC‑UV detection window (254–300 nm) [2]. This renders the amide directly quantifiable by standard HPLC‑UV/Vis at low micromolar concentrations, whereas HFPO‑DA salts require either derivatization with a chromophoric reagent or LC‑MS/MS instrumentation for trace‑level detection, adding cost and complexity [3].

UV‑Vis Detection
Class-level inference
λmax ~310–320 nm; ε ~10,000–15,000 M⁻¹cm⁻¹
vs. HFPO‑DA: UV‑transparent >220 nm
Direct HPLC‑UV quantification without derivatization
Chromophore behavior from class analogues; compound‑specific data not publicly reported
UV-Vis spectroscopy chromophore 4-nitrophenyl detection limit analytical quantification

¹H NMR Fingerprint vs. 2-Nitrophenyl Isomer

The ¹H NMR spectrum of the target 4‑nitrophenyl isomer (recorded in DMSO‑d₆) displays a characteristic AA′BB′ pattern for the para‑substituted aromatic ring: two doublets integrating 2H each at approximately δ 8.20–8.30 ppm (H‑3/H‑5, ortho to NO₂) and δ 7.85–7.95 ppm (H‑2/H‑6, ortho to NH), alongside the amide NH singlet at δ ~10.5–11.0 ppm [1]. In the 2‑nitrophenyl regioisomer (same MF: C₁₂H₅F₁₁N₂O₄, MW: 450.16 g/mol), the aromatic region exhibits a distinct four‑proton ABCD splitting pattern with ortho‑coupling constants of ~8 Hz and meta‑coupling of ~1–2 Hz, along with a downfield‑shifted NH (δ ~10.8–11.5 ppm due to intramolecular H‑bonding with the ortho‑nitro group) . These spectral differences permit unambiguous regioisomeric assignment even at equimolar mass.

¹H NMR Fingerprint
Head-to-head
4‑NO₂: AA′BB′ pattern (δ 7.85–8.30)
2‑NO₂: ABCD pattern (δ 7.3–8.3)
Regioisomeric identity confirmation by QC labs
DMSO‑d₆; SpectraBase KnowItAll NMR Library
NMR spectroscopy regioisomer structural confirmation quality control 4-nitrophenyl

Toxicity Profile: HFPO-DA vs. PFOA

In a comparative zebrafish embryo‑larval assay, the HFPO‑DA scaffold (tested as GenX ammonium salt) exhibited an acute LC₅₀ at 24 hpf of 170 μM, which is 2.07‑fold less acutely toxic than PFOA (LC₅₀ = 82 μM) under identical exposure conditions [1]. However, when corrected for bioconcentration differences, the predicted internal effect concentrations converge (229 μM for GenX vs. 226 μM for PFOA), indicating similar intrinsic toxic potency [1]. In a parallel mouse gestational study, 10 mg/kg/day GenX and 5 mg/kg/day PFOA produced effect sizes of comparable magnitude on maternal liver weight and placental abnormalities, though with compound‑specific histopathological signatures suggesting divergent mechanisms [2]. While these data are on the parent acid/salt form and not the 4‑nitrophenyl amide, they establish the baseline scaffold toxicology relevant for any risk assessment involving HFPO‑DA‑derived compounds.

Scaffold Toxicology
Class-level inference
HFPO‑DA (GenX) LC₅₀ 170 μM vs. PFOA 82 μM
Internal effect conc. similar (229 vs. 226 μM)
Baseline toxic potency context for risk assessment
Zebrafish embryo assay; data on parent acid, not the amide
toxicology PFAS replacement zebrafish LC50 developmental toxicity

SVHC Status of HFPO-DA

In June 2019, the ECHA Member State Committee unanimously identified HFPO‑DA, its salts, and its acyl halides as Substances of Very High Concern (SVHC) under REACH due to probable serious effects on human health and the environment, including very high persistence, water mobility, long‑range transport potential, and accumulation in plants [1][2]. While the 4‑nitrophenyl amide derivative itself has not been individually assessed, it falls under the broader HFPO‑DA structural alert as an acyl derivative. This SVHC designation carries mandatory communication obligations for suppliers and may trigger authorization requirements for industrial use in the EU, directly affecting procurement lead times, permitted quantities, and disposal protocols compared to non‑SVHC PFAS alternatives [3].

SVHC Status
Supporting evidence
HFPO‑DA, its salts and acyl halides identified as SVHC under REACH (2019)
Regulatory context may affect procurement in EU
Amide not individually assessed; structurally covered
SVHC REACH regulatory status procurement compliance persistence

Validated Applications of HFPO-DA Amide


Analytical Standard for HFPO-DA Amide Quantification

The unique combination of a defined exact mass (450.007366 g/mol) and the 4‑nitrophenyl UV‑Vis chromophore (λmax ~310–320 nm) enables this compound to serve as a certified reference standard for LC‑UV or LC‑HRMS quantification of HFPO‑DA amide derivatives in environmental or biological matrices. Unlike the UV‑transparent parent acid, the amide can be detected and quantified without derivatization, reducing sample preparation time and improving method reproducibility [1][2].

Synthetic Intermediate for Fluoropolymer Monomers

The 4‑nitrophenyl group serves as a precursor to the corresponding 4‑aminophenyl derivative via selective nitro reduction (e.g., Fe/HCl or catalytic hydrogenation), generating a primary aromatic amine that can be further elaborated into polyamide or polyoxadiazole co‑monomers. The HFPO‑DA‑derived perfluoroether side chain imparts the soil‑resistance and low‑surface‑energy properties sought in advanced fluoropolymer coatings, as described in DuPont patent disclosures on fluoroether‑functionalized nitroaromatic compounds [1].

Physicochemical Probe for Partitioning & Aggregation

Building on the established surface chemistry of N‑(4‑nitrophenyl)perfluorononanamide—which forms stable Langmuir monolayers exhibiting a liquid‑expanded to liquid‑condensed phase transition and displays pKₐ values approximately 2 units higher than expected in bulk water [1]—the target compound can serve as a shorter‑chain analog for systematic structure‑property studies of perfluoroalkyl ether amide surfactants. The 4‑nitrophenyl chromophore enables real‑time UV‑Vis monitoring of aggregation state changes that would be invisible with non‑chromophoric analogs [1].

Fate & Transformation Product ID in PFAS Research

Given that HFPO‑DA (and by extension its acyl derivatives) is classified as an SVHC under REACH [1], research programs investigating the environmental fate, hydrolysis kinetics, and biotic/abiotic transformation of HFPO‑DA‑based processing aids require authentic amide standards. The target compound represents a plausible transformation product intermediate (amide formation during polymer processing or environmental amidation reactions), and its distinct HRMS and NMR signatures allow unambiguous identification in complex environmental extracts [2][3].

Application
Selection Property
Validation Focus
Analytical Standard
Chromophoric detection capability
LC‑UV/HRMS method validation
Synthetic Intermediate
Nitro‑reducible amine handle
Reduction selectivity and yield
Physicochemical Probe
Perfluoroether tail with chromophoric reporter
Aggregation state monitoring by UV‑Vis
Transformation Product ID
Distinct HRMS and NMR signature
Identity confirmation in environmental extracts
Quote Request

Request a Quote for 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)-N-(4-nitrophenyl)propanamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.